Cas no 66493-39-8 (4-(tert-butoxycarbonylamino)benzoic acid)

• Product Name: 4-(tert-butoxycarbonylamino)benzoic acid
• CAS No: 66493-39-8
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD00037428
• CID: 90340
• PubChem ID: 2755931
• Update Time: 2025-04-18

4-(tert-butoxycarbonylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((tert-Butoxycarbonyl)amino)benzoic acid
• N-Boc-4-aminobenzoic acid
• Boc-4-Abz-OH
• N-tert-Butoxycarbonyl-4-aminobenzoic acid
• 4-(tert-Butoxycarbonylamino)benzoic Acid
• 4-(BOC-AMINO)BENZOIC ACID
• 4-(N-tert-Butoxycarbonyl)aminobenzoic Acid
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 4-[(tert-butoxycarbonyl)amino]benzoic acid
• Boc-4-aminobenzoic acid
• Z-Dab(Boc)-OH.DCHA
• 4-(t-butyloxycarbonylamino)-benzoic acid
• N-Boc-p-aminobenzoic acid
• N-tert-butoxycarbonyl-para-aminobenzoic acid
• 4-Tert-Butoxycarbonylamino-Benzoic Acid
• 4-tert-butoxycarbonylaminobenzoic acid
• Boc-PABA-OH
• 4-{[(tert-butoxy)carbonyl]amino}benzoic acid
• Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 4-[(tert
• 66493-39-8
• SCHEMBL243401
• B3898
• 4-(tert-butoxycarbonyl)aminobenzoic acid
• 4-({[(1,1-dimethylethyl)oxy]carbonyl}amino)benzoic acid
• AKOS000200122
• AS-18492
• AB01175
• CS-W007493
• ZJDBQMWMDZEONW-UHFFFAOYSA-N
• Boc-(4)Abz-OH
• 4-[(tert-butoxycarbonyl)amino] benzoic acid
• AG-205/06424048
• A835476
• 4-(tert-butoxycarbonylamino)-benzoic acid
• Boc-4-Abz-OH, >=98.0% (T)
• FT-0629986
• J-515999
• BCP28312
• MFCD00037428
• DTXSID60373146
• Z104509192
• 4-(tert-butoxycarbonylamino) benzoic acid
• 4-(boc-amino)-benzoic acid
• SY006228
• EN300-14053
• DB-315894
• 4-(n-boc amino)benzoic acid
• DB-028606
• 4-(tert-butoxycarbonylamino)benzoic acid

• MDL： MFCD00037428
• Inchi： 1S/C12H15NO4/c1-12(2,3)17-11(16)13-9-6-4-8(5-7-9)10(14)15/h4-7H,1-3H3,(H,13,16)(H,14,15)
• InChI Key： ZJDBQMWMDZEONW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C
• BRN： 2115614

Computed Properties

• Exact Mass: 237.10000
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White solid
• Density: 1.242
• Melting Point: ~200 °C (dec.)
• Boiling Point: 336.2℃ at 760 mmHg
• Flash Point: 157.1℃
• PSA: 75.63000
• LogP: 2.80480
• Solubility: Insoluble in water

4-(tert-butoxycarbonylamino)benzoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters